Cas no 2319892-27-6 (methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}sulfamoyl)benzoate)

• Product Name: methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}sulfamoyl)benzoate
• CAS No: 2319892-27-6
• MF: C₁₈H₂₁NO₅S₂
• MW: 395.493042707443
• CID: 5356512
• Update Time: 2025-10-23

methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)sulfamoyl)benzoate
• methyl 4-[(4-thiophen-3-yloxan-4-yl)methylsulfamoyl]benzoate
• methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}sulfamoyl)benzoate

• Inchi： 1S/C18H21NO5S2/c1-23-17(20)14-2-4-16(5-3-14)26(21,22)19-13-18(7-9-24-10-8-18)15-6-11-25-12-15/h2-6,11-12,19H,7-10,13H2,1H3
• InChI Key： DUOQCEGKXZSMSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCC1(C2=CSC=C2)CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 575
• XLogP3: 2.5
• Topological Polar Surface Area: 118

Additional information on methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}sulfamoyl)benzoate

Methyl 4-({4-(Thiophen-3-yl)oxan-4-ylmethyl}sulfamoyl)benzoate: A Comprehensive Overview

Methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}sulfamoyl)benzoate, with the CAS registry number 2319892-27-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a thiophene ring, a sulfonamide group, and a benzoate ester. These structural features contribute to its potential applications in drug design and materials science.

The compound's name reflects its intricate composition. The thiophene moiety, a five-membered aromatic ring containing sulfur, is known for its stability and electronic properties. In this compound, the thiophene is substituted at the 3-position, which influences its reactivity and interaction with other functional groups. The oxane ring, a six-membered ether, adds rigidity to the molecule and serves as a linker between the thiophene and the sulfonamide group. The sulfonamide group is a key functional group in pharmaceuticals due to its ability to form hydrogen bonds and its role in modulating drug activity.

Recent studies have highlighted the potential of this compound in drug discovery. Its sulfonamide group is particularly interesting as it can act as a bioisostere for carboxylic acids or amides, which are common in many drugs. This makes it a valuable tool in medicinal chemistry for exploring new therapeutic agents. Additionally, the thiophene ring's electron-withdrawing properties can enhance the compound's ability to interact with biological targets, making it a promising candidate for anti-inflammatory or anti-cancer drug development.

In terms of synthesis, methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}sulfamoyl)benzoate can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of thiophene derivatives as building blocks has become increasingly popular due to their versatility and ease of functionalization. Researchers have optimized synthetic routes to improve yield and purity, ensuring that this compound can be produced efficiently for further studies.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, methyl 4-({4-(thiophen-3-yl)oxan-4-ylmethyl}sulfamoyl)benzoate has been studied for its biodegradability and toxicity. Initial assessments suggest that it is not highly toxic to aquatic life under standard conditions, but further research is needed to fully understand its environmental impact.

In conclusion, methyl 4-{(4-thiophenoxanmethyl)sulfamoyl}benzoate (CAS No: 2319892-276) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advancements in synthetic methods and pharmacological studies, positions it as an important molecule in the ongoing quest for novel therapeutic agents.